diethyl 2-(2-phenylpropan-2-yl)malonate
Cat. No. B8382597
M. Wt: 278.34 g/mol
InChI Key: SRIDQAOHTPULGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05063208
Procedure details
Diethyl(α,α-dimethylbenzyl)malonate was prepared by the conjugate addition of phenyl magnesium bromide to diethyl isopropylidenemalonate as described by C. Holmberg [Liebigs Ann. Chem. 748 (1981)]. A solution of this diester (42.1 g, 0.15 mmol) in ethanol (100 ml) was treated by dropwise addition with a solution of potassium hydroxide (8.48 g, 0.13 mmol) in 100 ml of ethanol. After heating at 90° C. for 1 h and at 50° C. for 20 h, the reaction mixture was evaporated on the rotary evaporator to a residue. The residue was diluted with water and extracted with ether to remove unreacted starting material. The aqueous phase was cooled to 5° C., acidified to pH 3 with 6N HCl, and extracted with methylene chloride. The organic layer was washed with brine solution and dried over magnesium sulfate. Evaporation of the solvent gave 27.3 g (84%) of liquid product. 1H NMR (CDCl3): δ1.05 (t,3H), 1.6 (s,6H), 3.78 (s,1H), 3.96 (m,2H), 7.2-7.4 (m,5H).
[Compound]
Name
diester
Quantity
42.1 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[C:1]1([Mg]Br)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[C:9](=[C:12]([C:18]([O:20][CH2:21][CH3:22])=[O:19])[C:13]([O:15][CH2:16][CH3:17])=[O:14])([CH3:11])[CH3:10].[OH-].[K+]>C(O)C>[CH2:16]([O:15][C:13](=[O:14])[CH:12]([C:9]([CH3:10])([CH3:11])[C:1]1[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1)[C:18]([O:20][CH2:21][CH3:22])=[O:19])[CH3:17] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)[Mg]Br
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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Smiles
|
C(C)(C)=C(C(=O)OCC)C(=O)OCC
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Step Two
[Compound]
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Name
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diester
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Quantity
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42.1 g
|
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Type
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reactant
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Smiles
|
|
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Name
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|
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Quantity
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8.48 g
|
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Type
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reactant
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Smiles
|
[OH-].[K+]
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Name
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Quantity
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100 mL
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Type
|
solvent
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Smiles
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C(C)O
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|
Name
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|
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Quantity
|
100 mL
|
|
Type
|
solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
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Details
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the reaction mixture was evaporated on the rotary evaporator to a residue
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ADDITION
|
Type
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ADDITION
|
|
Details
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The residue was diluted with water
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
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extracted with ether
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CUSTOM
|
Type
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CUSTOM
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|
Details
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to remove unreacted
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TEMPERATURE
|
Type
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TEMPERATURE
|
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Details
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The aqueous phase was cooled to 5° C.
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EXTRACTION
|
Type
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EXTRACTION
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|
Details
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extracted with methylene chloride
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WASH
|
Type
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WASH
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|
Details
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The organic layer was washed with brine solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over magnesium sulfate
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
Evaporation of the solvent
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Outcomes
Product
|
Name
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|
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Type
|
product
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Smiles
|
C(C)OC(C(C(=O)OCC)C(C1=CC=CC=C1)(C)C)=O
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Name
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Type
|
product
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Smiles
|
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 27.3 g | |
| YIELD: PERCENTYIELD | 84% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
